Cas no 1361802-29-0 (2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl)

• Product Name: 2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl
• CAS No: 1361802-29-0
• MF: C₁₄H₈BrCl₂F₃
• MW: 384.018531799316
• CID: 4790397
• Update Time: 2025-06-29

2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8BrCl2F3/c15-7-11-9(2-1-3-12(11)14(18,19)20)10-5-4-8(16)6-13(10)17/h1-6H,7H2
• InChI Key： HWJODHBSRJGFGC-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC=CC=1C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl

Introduction to 2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361802-29-0)

2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361802-29-0) is a complex organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a bromomethyl group, dichloro substituents, and a trifluoromethyl group, all attached to a biphenyl scaffold. These functional groups endow the molecule with a diverse range of chemical properties and potential applications in various scientific and industrial contexts.

The biphenyl core of this compound is a well-known aromatic system that provides a rigid and planar structure, which can influence the compound's electronic and steric properties. The presence of the bromomethyl group offers a versatile handle for further chemical modifications, making it an attractive starting material for synthetic routes leading to more complex molecules. The dichloro substituents and the trifluoromethyl group introduce additional electronic effects, enhancing the compound's reactivity and stability.

In recent years, 2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl has been explored in several research studies for its potential applications in medicinal chemistry. One notable area of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. The compound's unique combination of functional groups allows for the design and synthesis of molecules with specific biological activities, such as inhibitors of key enzymes or modulators of receptor pathways.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl as a key intermediate in the development of potent inhibitors for cancer-related enzymes. The bromomethyl group was utilized to introduce additional functionalities through palladium-catalyzed cross-coupling reactions, leading to a series of compounds with enhanced inhibitory activity against specific targets. This research underscores the compound's potential in drug discovery and development.

Beyond medicinal chemistry, 2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl has also found applications in materials science. The rigid biphenyl core and the presence of halogenated groups make it suitable for the synthesis of advanced materials with tailored properties. For instance, researchers at the University of California have reported the use of this compound as a building block for the preparation of conjugated polymers with high thermal stability and excellent optical properties. These materials have potential applications in organic electronics and photovoltaic devices.

The synthesis of 2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl typically involves multistep procedures that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include Suzuki coupling reactions, halogenation steps, and functional group transformations. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, 2'-Bromomethyl-2,4-dichloro-3'-trifluoromethyl-biphenyl (CAS No. 1361802-29-0) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive starting material for synthetic routes leading to novel pharmaceuticals and advanced materials. Ongoing research continues to explore new avenues for its use, further highlighting its importance in modern chemistry.